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Compound of Interest

Compound Name: Nolomirole

Cat. No.: B1679826 Get Quote

These application notes provide a comprehensive overview of the administration of Nolomirole
(CHF-1035) in rodent models, designed for researchers, scientists, and drug development

professionals. This document includes summaries of quantitative data, detailed experimental

protocols, and visualizations of signaling pathways and experimental workflows.

Introduction
Nolomirole (CHF-1035) is a selective agonist for presynaptic dopamine D2 and α2-adrenergic

receptors.[1][2] Stimulation of these receptors leads to an inhibition of catecholamine release

from sympathetic nerve endings.[2] Nolomirole is a prodrug that is rapidly hydrolyzed by

circulating esterases to its active metabolite, CHF-1024 (5,6-dihydroxy-N-methyl-2-

aminotetralin).[1] It has been investigated for its potential therapeutic effects in conditions such

as heart failure.[1][2]

Mechanism of Action
Nolomirole exerts its effects through a dual agonistic action on two key presynaptic receptors

involved in the modulation of neurotransmitter release.

Dopamine D2 Receptor Agonism: Nolomirole activates presynaptic D2 autoreceptors on

dopaminergic neurons. This activation inhibits the synthesis and release of dopamine,

providing a negative feedback mechanism.
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α2-Adrenergic Receptor Agonism: Nolomirole also stimulates presynaptic α2-adrenergic

autoreceptors on noradrenergic neurons. This leads to a decrease in the release of

norepinephrine.

The combined effect of reducing both dopamine and norepinephrine release in the periphery

makes Nolomirole a candidate for cardiovascular conditions where sympathetic activity is

heightened.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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